Cas no 6553-12-4 (bicyclo3.2.1octan-6-one)

• Product Name: bicyclo3.2.1octan-6-one
• CAS No: 6553-12-4
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD11502277
• CID: 962031
• PubChem ID: 268168
• Update Time: 2025-04-19

bicyclo3.2.1octan-6-one Chemical and Physical Properties

Names and Identifiers

• bicyclo[3.2.1]octan-6-one
• AR-1H9833; 7-Oxo-bicyclo< 3.2.1> octan; CTK5C2845; NSC108287; bicyclo< 3.2.1> octan-6-one; AC1Q6EGL; AG-G-46763; bicyclo[3.2.1]octan-2-one; AC1L6JOP; Bicyclo< 3.2.1> octanon-(6); 6-bicyclo< 3.2.1> octanone; SureCN9877840; Bicyclo[3.2.1]octan-6-on;
• bicyclo3.2.1octan-6-one
• NSC-108287
• CS-0243132
• EN300-25979379
• 6553-12-4
• SCHEMBL9877840
• DTXSID60296205
• NSC108287

• MDL： MFCD11502277
• Inchi： 1S/C8H12O/c9-8-5-6-2-1-3-7(8)4-6/h6-7H,1-5H2
• InChI Key： VHWYCKTUFBURJF-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCC1C2

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 1.76560